Cas no 2171424-98-7 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid
• CAS No: 2171424-98-7
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6547147
• PubChem ID: 165553823
• Update Time: 2025-06-08

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopent-2-ene-1-carboxylic acid
• 2171424-98-7
• EN300-1549127

• Inchi： 1S/C25H26N2O5/c1-15(12-23(28)27-17-11-10-16(13-17)24(29)30)26-25(31)32-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,15-17,22H,12-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-,16?,17?/m1/s1
• InChI Key： MXJQAWLRCVAVJY-KLAILNCOSA-N
• SMILES： O(C(N[C@H](C)CC(NC1C=CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid

Introduction to 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid (CAS No. 2171424-98-7)

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid (CAS No. 2171424-98-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclopentene and features a unique combination of functional groups, including an amino acid moiety and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups endows the compound with a range of potential applications, particularly in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and high selectivity. This makes 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid an attractive candidate for the synthesis of complex peptides and peptidomimetics. The cyclopentene ring, on the other hand, provides structural rigidity and conformational constraints that can be crucial for optimizing the pharmacological properties of the final product.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid as a lead compound for developing inhibitors of protein-protein interactions (PPIs). PPIs are involved in numerous biological processes and are increasingly recognized as important targets for drug discovery. The unique structural features of this compound allow it to effectively disrupt PPIs, making it a promising candidate for further development.

In another study, researchers at the University of California, San Francisco, investigated the use of this compound in the context of cancer therapy. They found that 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid exhibited significant antiproliferative activity against several cancer cell lines, including those derived from breast and lung cancers. The mechanism of action was attributed to its ability to inhibit key signaling pathways involved in cell proliferation and survival.

The synthetic route to 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid has been well-documented in the literature. A typical synthesis involves several steps, including the formation of the cyclopentene ring, introduction of the amino acid moiety, and protection with the Fmoc group. The choice of reagents and reaction conditions is critical for achieving high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes, which are essential for large-scale production.

The physicochemical properties of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid have also been extensively characterized. It is a white crystalline solid with a molecular weight of 465.5 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In terms of safety and handling, while 4-(3R)-3-({(9H-fluoren-9-y l)methoxycarbonyl}amino)butanamidocyclopent -2 -ene -1 -carboxylic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound.

The future prospects for 4-(3R)-3-{(9H-fluoren -9 -yl )methox ycarb onyl }amin obutan amid oc yclo pent -2 -en e -1 -car boxyli c aci d are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and exploring its potential applications in other therapeutic areas beyond cancer and PPI inhibition. Additionally, efforts are being made to develop more efficient synthetic routes to reduce production costs and improve scalability.

In conclusion, 4-(3R)-3-{(9H-fluoren -9 -yl )methox ycarb onyl }amin obutan amid oc yclo pent -2 -en e -1 -car boxyli c aci d (CAS No. 2171424 -98 -7 ) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic applications make it an exciting area of study for scientists and researchers worldwide.